Cas no 941084-54-4 (3-(3,6-Dichloropyridine-2-carbonyl)-n-phenyl-1,3-thiazinan-2-imine)

• Product Name: 3-(3,6-Dichloropyridine-2-carbonyl)-n-phenyl-1,3-thiazinan-2-imine
• CAS No: 941084-54-4
• MF: C₁₆H₁₃Cl₂N₃OS
• MW: 366.264919996262
• CID: 5455486
• PubChem ID: 24652794
• Update Time: 2025-06-14

3-(3,6-Dichloropyridine-2-carbonyl)-n-phenyl-1,3-thiazinan-2-imine Chemical and Physical Properties

Names and Identifiers

• AKOS001416597
• Z27871859
• AKOS030650273
• EN300-26615490
• 941084-54-4
• 3-(3,6-dichloropyridine-2-carbonyl)-n-phenyl-1,3-thiazinan-2-imine
• 3-(3,6-Dichloropyridine-2-carbonyl)-n-phenyl-1,3-thiazinan-2-imine

• Inchi： 1S/C16H13Cl2N3OS/c17-12-7-8-13(18)20-14(12)15(22)21-9-4-10-23-16(21)19-11-5-2-1-3-6-11/h1-3,5-8H,4,9-10H2/b19-16-
• InChI Key： XNXRPJYPPKOKNF-MNDPQUGUSA-N
• SMILES： ClC1=CC=C(N=C1C(N1/C(=N/C2C=CC=CC=2)/SCCC1)=O)Cl

Computed Properties

• Exact Mass: 365.0156386g/mol
• Monoisotopic Mass: 365.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 70.9Ų

Additional information on 3-(3,6-Dichloropyridine-2-carbonyl)-n-phenyl-1,3-thiazinan-2-imine

Comprehensive Overview of 3-(3,6-Dichloropyridine-2-carbonyl)-N-phenyl-1,3-thiazinan-2-imine (CAS No. 941084-54-4)

3-(3,6-Dichloropyridine-2-carbonyl)-N-phenyl-1,3-thiazinan-2-imine (CAS No. 941084-54-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiazinan-2-imine core and dichloropyridine moiety, exhibits promising properties for various applications. Its molecular structure combines a pyridine ring with a thiazinan scaffold, making it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS number 941084-54-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. In recent years, the demand for heterocyclic compounds like this has surged, driven by their potential in drug discovery and crop protection. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance solubility, stability, and target specificity. This adaptability aligns with current trends in precision chemistry, where tailored molecules are designed to meet specific industrial or therapeutic needs.

One of the key areas of exploration for 3-(3,6-Dichloropyridine-2-carbonyl)-N-phenyl-1,3-thiazinan-2-imine is its role in enzyme inhibition. Preliminary studies suggest that the compound may interact with certain biological targets, making it a candidate for further investigation in pharmaceutical development. Additionally, its agrochemical potential is being evaluated, as derivatives of dichloropyridine are known for their efficacy in pest control. This dual applicability underscores the compound's relevance in addressing global challenges such as food security and disease management.

From a synthetic perspective, the preparation of CAS No. 941084-54-4 involves multi-step organic reactions, including amide bond formation and cyclization. These processes require careful optimization to achieve high yields and purity, reflecting the compound's complexity and the need for advanced chemical expertise. The growing interest in sustainable synthesis methods has also prompted researchers to explore greener alternatives for producing such compounds, minimizing environmental impact without compromising efficiency.

In the context of intellectual property, 3-(3,6-Dichloropyridine-2-carbonyl)-N-phenyl-1,3-thiazinan-2-imine has been referenced in several patents, highlighting its commercial viability. Companies investing in innovative chemistry are keen to explore its applications, particularly in crop protection and pharmaceutical intermediates. This aligns with the broader industry shift toward high-value specialty chemicals, where niche compounds like this offer competitive advantages.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 941084-54-4 is critical. Parameters such as melting point, solubility, and stability under various conditions are essential for determining its suitability for specific applications. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are routinely employed to characterize the compound and ensure its quality.

The future of 3-(3,6-Dichloropyridine-2-carbonyl)-N-phenyl-1,3-thiazinan-2-imine lies in its potential to bridge gaps in drug discovery and agricultural science. As the scientific community continues to unravel its mechanisms of action, this compound may emerge as a cornerstone in the development of next-generation therapeutics and agrochemicals. Its multifunctional nature and structural elegance make it a compelling subject for ongoing research, with implications for both academia and industry.